Cas no 331845-96-6 (2-Nitro-N-((tetrahydrofuran-2-yl)methyl)benzamide)

• Product Name: 2-Nitro-N-((tetrahydrofuran-2-yl)methyl)benzamide
• CAS No: 331845-96-6
• MF: C₁₂H₁₄N₂O₄
• MW: 250.250563144684
• MDL: MFCD00978285
• CID: 3067007
• PubChem ID: 2843054
• Update Time: 2025-06-22

2-Nitro-N-((tetrahydrofuran-2-yl)methyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-Nitro-N-((tetrahydrofuran-2-yl)methyl)benzamide
• 2-nitro-N-(tetrahydrofuran-2-ylmethyl)benzamide
• LS-07809
• AB00082298-01
• AK-968/11368760
• ALBB-024176
• Oprea1_589703
• CS-0295291
• 2-nitro-N-[(oxolan-2-yl)methyl]benzamide
• MFCD00978285
• 331845-96-6
• benzamide, 2-nitro-N-[(tetrahydro-2-furanyl)methyl]-
• Cambridge id 5351811
• 2-nitro-N-(oxolan-2-ylmethyl)benzamide
• 2-nitro-N-(tetrahydro-2-furanylmethyl)benzamide
• H34408
• Oprea1_421643
• AKOS016196200
• STK085134
• Z57402091
• AKOS000671546

• MDL： MFCD00978285
• Inchi： 1S/C12H14N2O4/c15-12(13-8-9-4-3-7-18-9)10-5-1-2-6-11(10)14(16)17/h1-2,5-6,9H,3-4,7-8H2,(H,13,15)
• InChI Key： IZBCSUJISWFSPG-UHFFFAOYSA-N
• SMILES： O1CCCC1CNC(C1C=CC=CC=1[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 250.09535693Da
• Monoisotopic Mass: 250.09535693Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 84.2Ų

Additional information on 2-Nitro-N-((tetrahydrofuran-2-yl)methyl)benzamide

Introduction to 2-Nitro-N-((tetrahydrofuran-2-yl)methyl)benzamide (CAS No: 331845-96-6)

The compound 2-Nitro-N-((tetrahydrofuran-2-yl)methyl)benzamide, identified by the CAS registry number CAS No: 331845-96-6, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science.

Recent studies have highlighted the importance of nitrobenzamide derivatives in various biological systems. The integration of a tetrahydrofuran (THF) moiety into the structure of this compound adds a layer of complexity, enhancing its potential for interaction with biological targets. The THF ring, a five-membered oxygen-containing heterocycle, contributes to the molecule's stability and bioavailability.

The synthesis of 2-Nitro-N-((tetrahydrofuran-2-yl)methyl)benzamide involves a multi-step process, including nitration and amidation reactions. Researchers have optimized these steps to achieve high yields and purity, ensuring the compound's suitability for advanced applications.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its spectroscopic data, including UV-vis and NMR spectra, have been thoroughly characterized, providing insights into its electronic structure and molecular interactions.

The biological activity of CAS No: 331845-96-6 has been explored in several recent studies. It has shown potential as an inhibitor of certain enzymes involved in metabolic pathways, making it a candidate for therapeutic interventions in diseases such as cancer and inflammation.

Moreover, the compound's ability to form stable complexes with metal ions has opened avenues for its use in catalysis and sensor applications. Researchers have demonstrated that incorporating the THF group enhances the molecule's chelating properties, facilitating its interaction with transition metals like copper and zinc.

The environmental impact of 2-Nitro-N-((tetrahydrofuran-2-yl)methyl)benzamide has also been a topic of interest. Studies indicate that it undergoes biodegradation under specific conditions, reducing its persistence in aquatic environments. This information is crucial for assessing its safety profile and regulatory compliance.

In conclusion, the compound CAS No: 331845-96-6, or 2-Nitro-N-((tetrahydrofuran-2-yl)methyl)benzamide, represents a promising molecule with diverse applications across multiple scientific domains. Continued research will undoubtedly uncover further insights into its properties and potential uses.